Cas no 1805517-64-9 (2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805517-64-9
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4892182
• Update Time: 2025-10-29

2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-6(9)5-4(7(10,11)12)2(15(16)17)1-3(13)14-5/h1,6H
• InChI Key： ZATMUFDOHPBGDY-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)(F)F)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805517-64-9)

2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805517-64-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound belongs to the pyridine family, characterized by its unique substitution pattern, including difluoromethyl, iodo, nitro, and trifluoromethyl functional groups. These moieties contribute to its distinct chemical reactivity and potential applications in advanced synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their exceptional properties, such as enhanced metabolic stability and lipophilicity. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated pyridines", "applications of nitro-iodo pyridines", and "CAS 1805517-64-9 uses", reflecting the growing interest in this compound. Its structural features make it a valuable building block for designing crop protection agents and bioactive molecules, aligning with the global focus on sustainable agriculture and drug discovery.

The 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine molecule exhibits remarkable versatility in cross-coupling reactions, particularly in palladium-catalyzed transformations. This property is critical for constructing complex architectures in medicinal chemistry. Searches related to "iodo-nitro pyridine reactivity" and "trifluoromethyl pyridine derivatives" highlight the compound's role in modern synthetic methodologies. Additionally, its electron-withdrawing groups facilitate selective functionalization, a topic often explored in academic forums and patent literature.

From an industrial perspective, CAS 1805517-64-9 is often discussed in the context of high-value chemical intermediates. Companies engaged in custom synthesis and contract research prioritize this compound for its potential in creating novel herbicides and fungicides. Environmental concerns and regulatory shifts toward greener alternatives have further amplified the relevance of such halogenated pyridines, as evidenced by trending queries like "eco-friendly fluorinated agrochemicals" and "nitropyridine safety profiles".

In the realm of material science, 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine is investigated for its potential in organic electronics and liquid crystal formulations. The compound's electron-deficient core and halogen substituents make it a candidate for modifying charge transport properties in semiconducting materials. This aligns with the surge in searches for "fluorinated materials for OLEDs" and "iodo-pyridine applications in optoelectronics", underscoring its interdisciplinary appeal.

Quality control and analytical characterization of 1805517-64-9 are critical for ensuring its efficacy in end-use applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories and procurement specialists often seek information on "CAS 1805517-64-9 specifications" and "analytical methods for nitro-iodo pyridines", emphasizing the need for reliable data in supply chains.

Looking ahead, the compound's potential in catalysis and ligand design is an emerging area of exploration. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly interested in "pyridine derivatives for virtual screening" and "fluorinated scaffolds in machine learning models". This trend reflects the broader integration of digital tools in chemical research, where compounds like 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine serve as key test cases.

In summary, 2-(Difluoromethyl)-6-iodo-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1805517-64-9) represents a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and advanced materials. Its unique structural attributes and reactivity profile continue to inspire innovation across scientific disciplines, making it a subject of enduring relevance in both academic and industrial settings.